Cas no 536703-81-8 (ethyl 2-2-({4-oxo-3-phenyl-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate)

ethyl 2-2-({4-oxo-3-phenyl-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate structure

536703-81-8 structure

Product Name:ethyl 2-2-({4-oxo-3-phenyl-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate

CAS No:536703-81-8

MF:C₂₈H₂₄N₄O₄S₂

MW:544.644563674927

CID:6377014

PubChem ID:4670289

Update Time:2023-12-15

ethyl 2-2-({4-oxo-3-phenyl-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 2-2-({4-oxo-3-phenyl-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate
- 4H-Cyclopenta[b]thiophene-3-carboxylic acid, 2-[[2-[(4,5-dihydro-4-oxo-3-phenyl-3H-pyrimido[5,4-b]indol-2-yl)thio]acetyl]amino]-5,6-dihydro-, ethyl ester
- TDR77243
- ethyl 2-(2-((4-oxo-3-phenyl-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)acetamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
- 536703-81-8
- AKOS024585248
- ethyl 2-[[2-[(4-oxo-3-phenyl-5H-pyrimido[5,4-b]indol-2-yl)sulfanyl]acetyl]amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
- F0580-0135
- AB00668809-01
- Oprea1_784342
- ethyl 2-[2-({4-oxo-3-phenyl-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)acetamido]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate
- CHEMBL2093197
- Inchi： 1S/C28H24N4O4S2/c1-2-36-27(35)22-18-12-8-14-20(18)38-25(22)30-21(33)15-37-28-31-23-17-11-6-7-13-19(17)29-24(23)26(34)32(28)16-9-4-3-5-10-16/h3-7,9-11,13,29H,2,8,12,14-15H2,1H3,(H,30,33)
- InChI Key： UOMLKJCCRZOXMK-UHFFFAOYSA-N
- SMILES： C12CCCC=1C(C(OCC)=O)=C(NC(CSC1N(C3=CC=CC=C3)C(=O)C3=C(N=1)C1=C(N3)C=CC=C1)=O)S2

Computed Properties

Exact Mass: 544.12389761g/mol
Monoisotopic Mass: 544.12389761g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 38
Rotatable Bond Count: 8
Complexity: 957
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6.2
Topological Polar Surface Area: 157Å²

Experimental Properties

Density: 1.50±0.1 g/cm3(Predicted)
pka: 12.26±0.20(Predicted)

ethyl 2-2-({4-oxo-3-phenyl-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate Pricemore >>

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